
An In-depth Technical Guide to Cesium Telluride
(Cs₂Te)

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest
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CAS No.: 12191-06-9

Cat. No.: B077387

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Cesium Telluride (Cs₂Te) is an inorganic salt and a member of the alkali metal chalcogenide

family, characterized by the chemical formula Cs₂Te.[1] It is a crystalline solid that has garnered

significant attention in materials science primarily for its exceptional photoemissive properties.

[1] This makes it a critical material for fabricating high-quantum-efficiency photocathodes used

in electron accelerators, photomultiplier tubes, and laser-driven radio frequency (RF) electron

guns.[1][2] As a p-type semiconductor, Cs₂Te possesses a combination of high thermal stability,

a direct band gap suitable for photon-to-electron conversion, and robustness in poor vacuum

conditions compared to other photocathode materials.[1][3][4]

This guide provides a comprehensive overview of the chemical formula, physical, electronic,

and chemical properties of Cesium Telluride. It includes detailed experimental protocols for its

synthesis and characterization, a summary of its applications, and important safety and toxicity

considerations relevant to laboratory and industrial handling.
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Chemical and Physical Properties
Cesium Telluride is a pale yellow to white crystalline solid at room temperature.[1] Its

properties are defined by its predominantly ionic bonding between cesium (Cs⁺) and telluride

(Te²⁻) ions, which arrange in a stable antifluorite crystal structure.[1]

Quantitative Data
The key physical, structural, electronic, and thermal properties of Cesium Telluride are

summarized in the tables below.

Table 1: Physical and Structural Properties of Cesium Telluride

Property Value Notes

Chemical Formula Cs₂Te [2][5]

Molar Mass 393.4 g/mol [1][5]

Appearance
White to pale yellow crystalline

solid
[1]

Crystal Structure Antifluorite (cubic)
Belongs to the Fm3m space

group.[1]

Lattice Parameter (a) ~8.19 Å At room temperature.[1]

Density (calculated) 4.47 g/cm³ [1]

Melting Point ~795 °C / 821 °C

May decompose before

melting under atmospheric

conditions.[1][6][7]

Boiling Point 395.7 °C

This value may reflect

sublimation or decomposition

phenomena rather than true

boiling.[1][2]

CAS Number 12191-06-9 [2][6]

Table 2: Electronic and Thermal Properties of Cesium Telluride
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Property Value Notes

Band Gap 3.3 eV (p-type semiconductor) [4]

1.777 eV (calculated)

Value from the Materials

Project; DFT calculations often

underestimate band gaps.[8]

Electron Affinity ~0.2 eV [4]

Electron Mobility 20 cm²/Vs At room temperature.[9]

Hole Mobility 2.0 cm²/Vs At room temperature.[9]

Dielectric Breakdown Field 60 - 132 MV/m
Dependent on the doping level

of the material.[9]

Lattice Thermal Conductivity 0.2 W/(m·K)

At room temperature,

indicating ultralow conductivity.

[9]

Chemical Reactivity
Cesium Telluride is a highly reactive compound, particularly towards moisture and oxidizing

agents.

Hydrolysis: It reacts rapidly upon exposure to water or moisture, producing cesium hydroxide

and hydrogen telluride gas.[1] The reaction proceeds to completion within seconds at room

temperature.[1]

Cs₂Te + 2H₂O → 2CsOH + H₂Te

Oxidation: It readily oxidizes in the presence of atmospheric oxygen, forming cesium

carbonate and tellurium dioxide.[1] This degradation pathway is a key consideration for the

lifetime of Cs₂Te photocathodes.[1][10]

Cs₂Te + 2O₂ → Cs₂CO₃ + TeO₂
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The synthesis of Cesium Telluride can be approached through several methods, depending

on the desired form, purity, and scale (e.g., bulk powder vs. thin film).

Laboratory Synthesis (Bulk)
A common laboratory-scale method involves the direct reaction of the constituent elements in a

suitable solvent.

Methodology:

Reactants: Stoichiometric amounts of elemental cesium and elemental tellurium are used.

Solvent: The reaction is conducted in liquid ammonia (NH₃).

Temperature Control: The reaction vessel is maintained at approximately -40 °C to prevent

the boiling of the liquid ammonia while ensuring the reaction proceeds.

Reaction: The elements react directly to form Cesium Telluride: 2Cs + Te → Cs₂Te.

Product Isolation: The Cs₂Te product precipitates as a crystalline solid from the ammonia

solution.

Purification: The precipitate is separated via filtration.

Drying: The final product is dried under vacuum at 150 °C to remove any residual solvent.

This method typically yields a product with over 85% purity, suitable for applications like

photocathode fabrication.[1]
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Reaction Setup

Synthesis

Product Isolation

1. Add Stoichiometric Cs and Te

2. Add Liquid Ammonia Solvent

3. Cool to -40°C

4. Reaction Occurs
2Cs + Te → Cs₂Te

5. Cs₂Te Precipitates

6. Filter Solid Product

7. Dry Under Vacuum at 150°C

Final Product:
Crystalline Cs₂Te Powder
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Substrate Preparation

Deposition

Process Control

1. Place Mo Substrate in UHV

2. Heat Substrate to 120-150°C

3. Deposit Tellurium Layer

4. Deposit Cesium Layer

5. Monitor Quantum Efficiency (QE)
with UV Light

6. Has QE Peaked?

No

7. Stop Cs Deposition

Yes

Final Product:
Cs₂Te Photocathode

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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